Cas no 81569-45-1 (Methyl 5-ethylthiazole-4-carboxylate)

Methyl 5-ethylthiazole-4-carboxylate structure
81569-45-1 structure
Product Name:Methyl 5-ethylthiazole-4-carboxylate
CAS No:81569-45-1
MF:C7H9NO2S
MW:171.216860532761
CID:1039903
PubChem ID:13015585
Update Time:2025-04-20

Methyl 5-ethylthiazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 5-ethylthiazole-4-carboxylate
    • Methyl 5-ethyl-1,3-thiazole-4-carboxylate
    • DTXSID70515257
    • Methyl5-ethylthiazole-4-carboxylate
    • UJWHTPUQSUHEGZ-UHFFFAOYSA-N
    • 81569-45-1
    • SCHEMBL535693
    • DB-119468
    • Inchi: 1S/C7H9NO2S/c1-3-5-6(7(9)10-2)8-4-11-5/h4H,3H2,1-2H3
    • InChI Key: UJWHTPUQSUHEGZ-UHFFFAOYSA-N
    • SMILES: S1C=NC(C(=O)OC)=C1CC

Computed Properties

  • Exact Mass: 171.03539970g/mol
  • Monoisotopic Mass: 171.03539970g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 151
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 67.4Ų

Methyl 5-ethylthiazole-4-carboxylate Pricemore >>

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